Cas no 2375249-44-6 (tert-butyl (6S)-6-(bromomethyl)-2,2-dimethyl-morpholine-4-carboxylate)

• Product Name: tert-butyl (6S)-6-(bromomethyl)-2,2-dimethyl-morpholine-4-carboxylate
• CAS No: 2375249-44-6
• MF: C₁₂H₂₂BrNO₃
• MW: 308.211983203888
• CID: 5269325
• Update Time: 2026-03-09

tert-butyl (6S)-6-(bromomethyl)-2,2-dimethyl-morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 6-(bromomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (6S)-
• tert-butyl (6S)-6-(bromomethyl)-2,2-dimethyl-morpholine-4-carboxylate

• Inchi： 1S/C12H22BrNO3/c1-11(2,3)17-10(15)14-7-9(6-13)16-12(4,5)8-14/h9H,6-8H2,1-5H3/t9-/m1/s1
• InChI Key： ZVAAIMGEJNOJEF-SECBINFHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](CBr)OC(C)(C)C1

Additional information on tert-butyl (6S)-6-(bromomethyl)-2,2-dimethyl-morpholine-4-carboxylate

Comprehensive Overview of tert-butyl (6S)-6-(bromomethyl)-2,2-dimethyl-morpholine-4-carboxylate (CAS No. 2375249-44-6)

The compound tert-butyl (6S)-6-(bromomethyl)-2,2-dimethyl-morpholine-4-carboxylate (CAS No. 2375249-44-6) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the morpholine ring and bromomethyl functional group, make it a valuable building block for the development of bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions regarding tert-butyl (6S)-6-(bromomethyl)-2,2-dimethyl-morpholine-4-carboxylate revolves around its stereochemical configuration. The (6S) designation indicates the chiral center at the 6th position of the morpholine ring, which is critical for asymmetric synthesis. Researchers often explore its use in constructing chiral ligands or pharmaceutical intermediates, particularly in the synthesis of antiviral or central nervous system (CNS) targeting drugs. The bromomethyl group serves as a versatile handle for further functionalization, enabling cross-coupling reactions or nucleophilic substitutions.

In the context of trending topics, the demand for chiral auxiliaries and custom synthesis intermediates has surged due to advancements in personalized medicine. The tert-butyl protecting group in this compound enhances stability during multi-step syntheses, a feature highly valued in peptide chemistry and small-molecule drug discovery. Analytical techniques such as HPLC and NMR are typically employed to verify its purity and enantiomeric excess (ee), addressing another common concern among quality control specialists.

From an industrial perspective, scalability and cost-efficiency are key considerations. The synthesis of tert-butyl (6S)-6-(bromomethyl)-2,2-dimethyl-morpholine-4-carboxylate often involves enantioselective catalysis or resolution methods, aligning with the pharmaceutical industry's push toward greener chemistry. Its compatibility with flow chemistry systems has also been investigated, reflecting the growing interest in continuous manufacturing processes.

Environmental and regulatory aspects are increasingly prominent in user searches. While this compound is not classified as hazardous under standard guidelines, proper handling protocols for brominated compounds are emphasized in safety data sheets (SDS). Researchers frequently inquire about alternatives to bromomethyl groups for specific applications, highlighting the need for sustainable derivatization strategies.

In summary, tert-butyl (6S)-6-(bromomethyl)-2,2-dimethyl-morpholine-4-carboxylate represents a nexus of innovation in synthetic chemistry, addressing both traditional and emerging challenges. Its role in API development and catalysis research continues to evolve, driven by interdisciplinary collaborations and technological breakthroughs.